2beta-Hydroxypomolic acid

• IUPAC Name: (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11S,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• InChI: InChI=1S/C30H48O5/c1-17-10-13-30(24(33)34)15-14-27(5)18(22(30)29(17,7)35)8-9-21-26(4)16-19(31)23(32)25(2,3)20(26)11-12-28(21,27)6/h8,17,19-23,31-32,35H,9-16H2,1-7H3,(H,33,34)/t17-,19+,20+,21-,22-,23+,26+,27-,28-,29-,30+/m1/s1
• InChI Key: OXVUXGFZHDKYLS-VCFAZYFWSA-N
• Canonical SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1(C)O)C)C(=O)O
• Isomeric SMILES: C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C[C@@H]([C@@H](C5(C)C)O)O)C)C)[C@@H]2[C@]1(C)O)C)C(=O)O
• Molecular Formula: C30H48O5
• Molecular Weight: 488.7 g/mol
• CAS No.: 119725-19-8

Description

2beta-hydroxypomolic acid is a triterpenoid. It has a role as a metabolite.
2-Epitormentic acid is a natural product found in Hoslundia opposita, Euscaphis japonica, and other organisms with data available.

Scientific Research Applications

Allelopathic Activity and Plant Growth Regulation

2beta-Hydroxypomolic acid, identified as a biotransformation product of ent-16-oxo-17-norkauran-19-oic acid by Fusarium proliferatum, exhibits allelopathic activity. This activity is demonstrated through its effect on the growth of radicals and shoots of Lactuca sativa (lettuce). The discovery marks the first report of fungal hydroxylation at position C-2 on an ent-kaurane diterpene skeleton, indicating a potential role in plant growth regulation and allelopathy (Rocha et al., 2010).

Therapeutic Potential in Diabetes Management

2beta-Hydroxybetulinic acid 3beta-caprylate, a compound related to this compound, has been studied for its therapeutic potential in diabetes management. It was found to improve glycemic control, exhibit antioxidant properties, and show pancreas and hepatoprotective effects in streptozotocin-induced diabetic rats. This compound's multifaceted benefits suggest a potential application in managing diabetes and its complications (Ahmed et al., 2016).

Involvement in Metabolic Engineering and Biosynthesis

Research into C-2α hydroxylated triterpenoids, a class of compounds including this compound, has unveiled their significant biological activities against conditions like HIV, cancer, and diabetes. The biosynthesis pathways of these compounds involve the C-2α hydroxylation catalyzed by specific cytochrome P450 (CYP) enzymes. A novel CYP enzyme responsible for this hydroxylation was identified in Crataegus pinnatifida (Hawthorn), using a metabolic engineering platform. This discovery has implications for the microbial production of natural products and highlights the role of this compound and related compounds in therapeutic applications (Dai et al., 2019).

Future Directions

While specific future directions for research on 2beta-Hydroxypomolic acid are not available, there are general trends in the field of therapeutic peptides and natural compounds that could be relevant. These include the development of new food supplements for disease prevention, the design of novel drugs, and the exploration of the biological effects of plants used in traditional medicine.

Mechanism of Action

Target of Action

It has been shown to have a broad spectrum of pharmacological activities, suggesting it interacts with multiple targets .

Mode of Action

2-Epitormentic acid has been shown to inhibit LPS-induced iNOS, COX-2, and TNF-α expression through inactivation of the nuclear factor-κb pathway in RAW 264.7 macrophages . It also suppresses high-fat diet-induced diabetes and hyperlipidemia by glucose transporter 4 and AMP-activated protein kinase phosphorylation .

Biochemical Pathways

Its broad spectrum of pharmacological activities suggests that it may interact with multiple biochemical pathways .

Result of Action

2-Epitormentic acid has been shown to exert anti-inflammatory, antihyperlipidemic, and anti-atherogenic properties . These effects are likely the result of its interaction with various targets and pathways in the body.

Biochemical Analysis

Biochemical Properties

2beta-Hydroxypomolic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress . The compound’s interaction with these enzymes helps reduce the production of pro-inflammatory cytokines and reactive oxygen species, thereby exerting its anti-inflammatory and antioxidant effects. Additionally, this compound has been found to modulate the activity of proteins involved in cell signaling pathways, further contributing to its therapeutic potential .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound can induce apoptosis by activating the intrinsic apoptotic pathway and inhibiting cell proliferation . It also affects gene expression by regulating the transcription of genes involved in cell cycle control and apoptosis. Furthermore, this compound has been reported to enhance cellular metabolism by increasing the activity of enzymes involved in energy production .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. The compound binds to specific biomolecules, such as receptors and enzymes, to exert its effects. For instance, this compound has been shown to bind to nuclear receptors, leading to changes in gene expression . It can also inhibit the activity of enzymes involved in inflammation and oxidative stress, thereby reducing the production of pro-inflammatory cytokines and reactive oxygen species . These molecular interactions contribute to the compound’s anti-inflammatory, antioxidant, and anticancer properties.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation play a crucial role in determining its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, but it can undergo degradation over extended periods . Long-term exposure to this compound has been associated with sustained anti-inflammatory and antioxidant effects, as well as potential cytotoxicity in certain cell types . These temporal effects highlight the importance of considering the duration of exposure when evaluating the compound’s therapeutic potential.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have demonstrated that low to moderate doses of the compound can exert beneficial effects, such as reducing inflammation and oxidative stress . At high doses, this compound may exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These findings underscore the importance of determining the optimal dosage range for therapeutic applications and avoiding potential toxicity at higher doses.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound is metabolized primarily in the liver, where it undergoes phase I and phase II metabolic reactions . These reactions involve the action of enzymes such as cytochrome P450s and UDP-glucuronosyltransferases, which facilitate the conversion of this compound into more water-soluble metabolites for excretion . Additionally, this compound can influence metabolic flux by modulating the activity of key enzymes involved in energy production and lipid metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cells, this compound can bind to intracellular proteins, facilitating its distribution to various cellular compartments . The compound’s localization and accumulation within tissues are influenced by factors such as tissue-specific expression of transporters and binding proteins .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in determining its activity and function. The compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, this compound has been found to localize in the mitochondria, where it can modulate mitochondrial function and energy production . Additionally, the compound’s localization in the nucleus allows it to interact with nuclear receptors and regulate gene expression . These subcellular localization patterns contribute to the diverse biological activities of this compound.